Cas no 4054-82-4 (Diisobutyl 2,3-dihydroxysuccinate)

• Product Name: Diisobutyl 2,3-dihydroxysuccinate
• CAS No: 4054-82-4
• MF: C₁₂H₂₂O₆
• MW: 262.299484729767
• CID: 332479
• PubChem ID: 97868
• Update Time: 2025-08-04

Diisobutyl 2,3-dihydroxysuccinate Chemical and Physical Properties

Names and Identifiers

• Bis(2-methylpropyl) 2,3-dihydroxybutanedioate
• Diisobutyl 2,3-dihydroxysuccinate
• diisobutyl tartrate
• 2,3-Dihydroxybutanedioic acid di(2-methylpropyl) ester
• 2,3-dihydroxy-succinic acid diisobutyl ester
• Butanedioic acid,2,3-dihydroxy-,bis(2-methylpropyl) ester
• Diisobutylracemat
• Diisobutyl-tartrat
• Einecs 223-763-3
• tartaric acid diisobutyl ester
• Traubensaeurediisobutylester
• Weinsaeure-diisobutylester
• NSC51578
• SCHEMBL5481281
• AKOS005171572
• 4054-82-4
• FT-0679094
• NS00124119
• DTXSID20942675
• NSC-51578
• 2050-63-7

• MDL： MFCD00129104
• Inchi： 1S/C12H22O6/c1-7(2)5-17-11(15)9(13)10(14)12(16)18-6-8(3)4/h7-10,13-14H,5-6H2,1-4H3
• InChI Key： ONZOGXRINCURBP-UHFFFAOYSA-N
• SMILES： O(C(C(C(C(=O)OCC(C)C)O)O)=O)CC(C)C

Computed Properties

• Exact Mass: 262.14200
• Monoisotopic Mass: 262.141638
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.1

Experimental Properties

• Color/Form: No data available
• Density: 1.139
• Melting Point: No data available
• Boiling Point: 324°Cat760mmHg
• Flash Point: 114.1°C
• PSA: 93.06000
• LogP: 0.10660
• Vapor Pressure: No data available

Diisobutyl 2,3-dihydroxysuccinate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on Diisobutyl 2,3-dihydroxysuccinate

Introduction to Diisobutyl 2,3-dihydroxysuccinate (CAS No. 4054-82-4)

Diisobutyl 2,3-dihydroxysuccinate, a compound with the chemical formula C₁₁H₁₈O₆, is a significant molecule in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 4054-82-4, has garnered attention due to its versatile applications in biochemical synthesis and drug development. The structure of Diisobutyl 2,3-dihydroxysuccinate consists of two isobutyl groups attached to a succinate backbone, which is hydroxylated at the 2 and 3 positions. This unique configuration imparts distinct chemical properties that make it valuable in various scientific and industrial applications.

The compound's significance is further underscored by its role in the synthesis of chiral intermediates, which are crucial in the pharmaceutical industry. Chiral molecules are non-superimposable mirror images of each other, and they often exhibit different biological activities. Diisobutyl 2,3-dihydroxysuccinate serves as an excellent precursor for the preparation of such chiral compounds, enabling the development of more effective and targeted therapeutics.

In recent years, there has been a surge in research focused on the development of novel biodegradable polymers. Diisobutyl 2,3-dihydroxysuccinate has emerged as a key monomer in this domain. Its hydroxyl groups facilitate copolymerization with other monomers, leading to the formation of polymers with desirable mechanical and thermal properties. These polymers are finding applications in drug delivery systems, where their biodegradability and biocompatibility are highly advantageous.

Moreover, Diisobutyl 2,3-dihydroxysuccinate has been explored in the context of green chemistry initiatives. The demand for environmentally friendly chemical processes has led to the investigation of sustainable synthetic routes for this compound. Researchers have been particularly interested in catalytic methods that minimize waste and energy consumption. For instance, recent studies have demonstrated the efficacy of enzymatic catalysis in the synthesis of Diisobutyl 2,3-dihydroxysuccinate, highlighting its potential as a model compound for green chemistry applications.

The pharmaceutical industry has also shown keen interest in Diisobutyl 2,3-dihydroxysuccinate due to its potential as a drug intermediate. Its structural features make it a suitable candidate for further functionalization, allowing chemists to design molecules with specific biological activities. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties. These studies have not only expanded our understanding of Diisobutyl 2,3-dihydroxysuccinate but also opened new avenues for drug discovery.

Another area where Diisobutyl 2,3-dihydroxysuccinate has made a notable impact is in materials science. The compound's ability to form stable complexes with metal ions has led to its use as a ligand in various catalytic systems. These metal complexes have been employed in cross-coupling reactions, which are pivotal in organic synthesis. The efficiency and selectivity offered by these catalysts have made them indispensable tools in both academic research and industrial settings.

Recent advancements in computational chemistry have further enhanced our understanding of Diisobutyl 2,3-dihydroxysuccinate's reactivity and mechanism of action. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. This information has been instrumental in designing more effective synthetic strategies and optimizing reaction conditions.

The versatility of Diisobutyl 2,3-dihydroxysuccinate extends to its role as an additive in industrial processes. Its compatibility with a wide range of solvents and its stability under various conditions make it an ideal candidate for use as a processing aid. For instance, it has been utilized in polymer processing to improve flowability and reduce processing temperatures.

In conclusion, Diisobutyl 2,3-dihydroxysuccinate (CAS No. 4054-82-4) is a multifaceted compound with significant implications across multiple scientific disciplines. Its applications range from pharmaceutical intermediates to sustainable polymers and catalytic ligands. The ongoing research into this molecule continues to uncover new possibilities and reinforce its importance in modern chemistry.